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Compound of Interest

Compound Name: Melamine(1+)

Cat. No.: B1240398

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of melamine foam
in acoustic and thermal insulation applications. This document outlines the material's key
properties, presents quantitative data in structured tables, details experimental protocols for
performance evaluation, and includes visualizations to illustrate key concepts and workflows.

Introduction to Melamine Foam

Melamine foam is a lightweight, open-cell foam made from melamine resin.[1] Its unique three-
dimensional network structure of slender and easily thermoformable filaments gives it a
distinctive combination of properties, making it an excellent material for both soundproofing and
thermal insulation.[1][2] Key characteristics include low density, high sound absorption, good
thermal insulation, and inherent flame retardancy.[3][4][5]

Applications in Soundproofing

The open-cell structure of melamine foam is highly effective at absorbing sound waves, making
it an ideal material for noise control in various settings.[6] When sound waves penetrate the
foam, they are converted into low-grade heat within the open-cell structure, which prevents the
sound from reflecting and causing echoes.[6] This property is particularly beneficial in
environments requiring precise acoustic control, such as recording studios, laboratories, and
quiet rooms for sensitive equipment.
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Quantitative Data: Sound Absorption

The sound absorption performance of melamine foam is quantified by its sound absorption
coefficient (a), which ranges from 0 (perfect reflection) to 1 (perfect absorption) at various
frequencies.[7][8] The Noise Reduction Coefficient (NRC) is a single-number average of the
absorption coefficients at 250, 500, 1000, and 2000 Hz.[9]

Sound Absorption

Thickness (mm) Frequency (Hz) Coefficient ()
25 125 0.09
250 0.22

500 0.54

1000 0.76

2000 0.88

4000 0.93

i 125 0.06
250 0.09

500 0.25

1000 0.56

2000 0.80

4000 0.95

50 125 0.18
250 0.56

500 0.96

1000 1.00

2000 1.00

4000 1.00
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Note: The data presented is a compilation from various sources and may vary depending on
the specific product and manufacturer.[10][11][12]

Applications in Thermal Insulation

Melamine foam's low thermal conductivity makes it an effective thermal insulator.[3][5] The high
porosity of over 99% and the intricate three-dimensional grid structure significantly impede the
convection of air, which is a primary mode of heat transfer.[4] This property, combined with its
high-temperature resistance, makes it suitable for insulating pipes, ductwork, and equipment in
laboratory and manufacturing environments where temperature control is critical.[4]

Suantitati . Thermal and Physical :

Property Value Test Standard
Thermal Conductivity 0.034 - 0.035 W/m-K ASTM C518
Density 8-11kg/m 3

Tensile Strength 120 kPa

Continuous Service
-200°C to 240°C
Temperature

Note: The data presented is a compilation from various sources and may vary depending on
the specific product and manufacturer.[1][2][3][4][10]

Experimental Protocols
Sound Absorption Measurement (ASTM C423)

The standard test method for measuring the sound absorption and sound absorption
coefficients of a material is ASTM C423, which is conducted in a reverberation room.[7][13]

Objective: To determine the sound-absorbing properties of melamine foam by measuring the
decay rate of sound in a reverberation chamber.[14]

Apparatus:
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Reverberation Room: A room with highly reflective surfaces to create a diffuse sound field.
[14]

Sound Source: A loudspeaker system capable of producing broadband noise.[7]

Microphones: Multiple microphones to measure the sound pressure level decay.[14]

Data Acquisition System: To record and analyze the decay of sound.
Procedure:

e Empty Room Measurement:

o

Generate a steady-state broadband noise in the reverberation room.[14]

[¢]

Turn off the sound source.[14]

[¢]

Measure the time it takes for the sound pressure level to decay by a specific amount (e.g.,
60 dB). This is the reverberation time of the empty room.[14]

[e]

Repeat the measurement at various microphone positions to obtain an average.[14]
e Specimen Measurement:
o Place the melamine foam specimen in the reverberation room.[14]

o Repeat the sound decay measurement process to determine the new reverberation time
with the specimen present.[14]

o Calculation:

o The sound absorption of the specimen is calculated from the difference in the
reverberation times of the empty room and the room with the specimen.[14]

o The sound absorption coefficient is then determined by dividing the sound absorption of
the specimen by its surface area.[14]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.intertek.com/building/standards/astm-c423/
https://infinitalab.com/astm/astm-c423-determination-of-sound-absorption-its-coefficient-by-reverberation-room-method/
https://www.intertek.com/building/standards/astm-c423/
https://www.intertek.com/building/standards/astm-c423/
https://www.intertek.com/building/standards/astm-c423/
https://www.intertek.com/building/standards/astm-c423/
https://www.intertek.com/building/standards/astm-c423/
https://www.intertek.com/building/standards/astm-c423/
https://www.intertek.com/building/standards/astm-c423/
https://www.intertek.com/building/standards/astm-c423/
https://www.intertek.com/building/standards/astm-c423/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Reverberation Room

Test Setup

Microphone Array

/

\

Procedure

A v Y

[1. Measure Reverberation

Time (Empty Room)

[2. Place Melamine FoanD

Specimen in Room

E&. Measure Reverberation

Time (With Specimen)

4. Calculate Sound
Absorption Coefficient
- J

Output

Sound Absorption
Coefficient Data

Click to download full resolution via product page

ASTM C423 Experimental Workflow

Thermal Conductivity Measurement (ASTM C518)

The steady-state thermal transmission properties of melamine foam are determined using a
heat flow meter apparatus according to the ASTM C518 standard.[15][16]
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Objective: To measure the thermal conductivity (k-value) of a melamine foam specimen.[15]
Apparatus:
o Heat Flow Meter Apparatus: Consists of a heated plate and a cooled plate.[15]
o Heat Flux Transducer: Measures the heat flow through the specimen.
o Temperature Sensors: To measure the temperature difference across the specimen.[17]
Procedure:
e Specimen Preparation:
o Cut a flat, uniform specimen of melamine foam to the required dimensions.[17]
o Condition the specimen at a specified temperature and humidity.
o Test Execution:
o Place the specimen between the heated and cooled plates of the heat flow meter.[15]
o Apply a controlled temperature difference across the specimen.[17]

o Allow the system to reach a steady-state condition, where the heat flow and temperatures
are constant.[15]

e Measurement and Calculation:
o Measure the heat flow through the specimen using the heat flux transducer.[17]
o Measure the temperatures of the hot and cold surfaces of the specimen.[17]

o The thermal conductivity is calculated using Fourier's law of heat conduction, based on the
measured heat flow, temperature difference, and specimen thickness.[18]
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Mechanism of Sound Absorption in Melamine Foam

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1240398?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

Physical Properties of Melamine Foam
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Factors Influencing Insulation Performance

Conclusion

Melamine foam is a versatile material with excellent soundproofing and thermal insulation
properties, making it a valuable tool for researchers, scientists, and drug development
professionals. Its lightweight nature, inherent fire resistance, and high performance in both
acoustic and thermal management applications allow for the creation of controlled and stable
laboratory and manufacturing environments. The provided data and experimental protocols
serve as a guide for the effective application and evaluation of melamine foam in specialized
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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